Cas no 2248351-63-3 (1H-Cyclopenta[b]pyridine-1-carboxylic acid, 4a-(aminomethyl)octahydro-, 1,1-dimethylethyl ester)

• Product Name: 1H-Cyclopenta[b]pyridine-1-carboxylic acid, 4a-(aminomethyl)octahydro-, 1,1-dimethylethyl ester
• CAS No: 2248351-63-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5987139
• PubChem ID: 137935531
• Update Time: 2025-10-30

1H-Cyclopenta[b]pyridine-1-carboxylic acid, 4a-(aminomethyl)octahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]pyridine-1-carboxylic acid, 4a-(aminomethyl)octahydro-, 1,1-dimethylethyl ester
• 2248351-63-3
• tert-butyl 4a-(aminomethyl)-octahydro-1H-cyclopenta[b]pyridine-1-carboxylate
• Tert-butyl 4a-(aminomethyl)-3,4,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyridine-1-carboxylate
• EN300-6498523

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-5-8-14(10-15)7-4-6-11(14)16/h11H,4-10,15H2,1-3H3
• InChI Key： JNYOKTDNRPAVCI-UHFFFAOYSA-N
• SMILES： C12CCCC1(CN)CCCN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 344.9±15.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on 1H-Cyclopenta[b]pyridine-1-carboxylic acid, 4a-(aminomethyl)octahydro-, 1,1-dimethylethyl ester

Comprehensive Introduction to 1H-Cyclopenta[b]pyridine-1-carboxylic acid, 4a-(aminomethyl)octahydro-, 1,1-dimethylethyl ester (CAS No. 2248351-63-3)

The compound 1H-Cyclopenta[b]pyridine-1-carboxylic acid, 4a-(aminomethyl)octahydro-, 1,1-dimethylethyl ester (CAS No. 2248351-63-3) is a specialized organic molecule with a unique structural framework. Its intricate name reflects its complex chemical architecture, combining a cyclopenta[b]pyridine core with an aminomethyl substituent and a 1,1-dimethylethyl ester functional group. This combination makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential applications in drug discovery, given its structural similarity to bioactive alkaloids and its ability to interact with biological targets.

In recent years, the demand for structurally diverse compounds like 1H-Cyclopenta[b]pyridine-1-carboxylic acid, 4a-(aminomethyl)octahydro-, 1,1-dimethylethyl ester has surged, driven by advancements in synthetic chemistry and computational drug design. The compound's CAS No. 2248351-63-3 is frequently searched in academic databases and chemical catalogs, highlighting its relevance in modern research. Its tert-butyl ester moiety, in particular, is a common feature in prodrug strategies, enhancing solubility and bioavailability—a hot topic in medicinal chemistry. This aligns with current trends where researchers prioritize molecules that can be optimized for clinical use.

One of the key challenges in working with 1H-Cyclopenta[b]pyridine-1-carboxylic acid derivatives is their stereochemistry. The octahydro component introduces multiple chiral centers, making synthetic routes and purification processes critical. This aspect is often discussed in forums and publications, as enantioselective synthesis remains a frontier in organic chemistry. Additionally, the aminomethyl group offers versatility for further functionalization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. Such capabilities are highly sought after in the era of personalized medicine and targeted therapies.

From an industrial perspective, CAS No. 2248351-63-3 represents a niche but growing segment of fine chemicals. Suppliers and contract research organizations (CROs) are increasingly listing this compound due to its potential in high-value applications. Environmental and regulatory considerations also play a role, as the 1,1-dimethylethyl ester group is often preferred for its stability under various conditions. This aligns with the broader industry shift toward greener and more sustainable synthetic practices, a topic dominating conferences and whitepapers.

In summary, 1H-Cyclopenta[b]pyridine-1-carboxylic acid, 4a-(aminomethyl)octahydro-, 1,1-dimethylethyl ester (CAS No. 2248351-63-3) is a compound of significant scientific and industrial interest. Its structural complexity, combined with its potential applications in drug discovery and development, makes it a focal point for researchers and manufacturers alike. As the field of medicinal chemistry evolves, compounds like this will likely play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.